Cas no 671808-87-0 (1,2-Ethanediol, 1,2-bis(2,4-dichlorophenyl)-, (1S,2S)-)

• Product Name: 1,2-Ethanediol, 1,2-bis(2,4-dichlorophenyl)-, (1S,2S)-
• CAS No: 671808-87-0
• MF: C₁₄H₁₀Cl₄O₂
• MW: 352.04000043869
• CID: 395210
• PubChem ID: 11221888
• Update Time: 2025-04-19

1,2-Ethanediol, 1,2-bis(2,4-dichlorophenyl)-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1,2-bis(2,4-dichlorophenyl)-, (1S,2S)-
• (1S,2S)-1,2-bis(2,4-dichlorophenyl)ethane-1,2-diol
• DTXSID50459266
• 671808-87-0

• Inchi： 1S/C14H10Cl4O2/c15-7-1-3-9(11(17)5-7)13(19)14(20)10-4-2-8(16)6-12(10)18/h1-6,13-14,19-20H/t13-,14-/m0/s1
• InChI Key： GMOAFUYDLNHTAZ-KBPBESRZSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H]([C@H](C1C=CC(=CC=1Cl)Cl)O)O)Cl

Computed Properties

• Exact Mass: 349.9437
• Monoisotopic Mass: 349.943490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46